BETA-BUNGAROTOXIN
BETA-BUNGAROTOXIN
β-Bungarotoxin (β-BuTx， cas 12778-32-4), the main presynaptic phospholipase A2 (PLA2) neurotoxin purified from the venom of Bungarus multicinctus (Taiwan banded krait), consists of two dissimilar polypeptide chains, the A chain (∼14 kDa) and B chain (∼7 kDa), cross-linked by an interchain disulfide bond.
Brand Name:
Vulcanchem
CAS No.:
12778-32-4
VCID:
VC0227631
InChI:
InChI=1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/t26-,28+,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1
SMILES:
CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)C=O)O)C)C)(OC6(CC5)C)C
Molecular Formula:
Molecular Weight:
BETA-BUNGAROTOXIN
CAS No.: 12778-32-4
Main Products
VCID: VC0227631
Molecular Formula:
Molecular Weight:
| CAS No. | 12778-32-4 |
|---|---|
| Product Name | BETA-BUNGAROTOXIN |
| IUPAC Name | 2-[[(1R,3S,5R,7S,9R,11S,12S,14S,16R,18S,20R,24S,26R,28S,30R,31R,33S,35R,37S,42R,44S,46R,48S)-12-hydroxy-1,3,11,24,31,41,44-heptamethyl-39-oxo-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-14-yl]methyl]prop-2-enal |
| Standard InChI | InChI=1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/t26-,28+,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1 |
| SMILES | CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)C=O)O)C)C)(OC6(CC5)C)C |
| Description | β-Bungarotoxin (β-BuTx， cas 12778-32-4), the main presynaptic phospholipase A2 (PLA2) neurotoxin purified from the venom of Bungarus multicinctus (Taiwan banded krait), consists of two dissimilar polypeptide chains, the A chain (∼14 kDa) and B chain (∼7 kDa), cross-linked by an interchain disulfide bond. |
| Reference | 1: Ye F, Zheng Y, Wang X, Tan X, Zhang T, Xin W, Wang J, Huang Y, Fan Q, Wang J. Recognition of Bungarus multicinctus venom by a DNA aptamer against β-bungarotoxin. PLoS One. 2014 Aug 21;9(8):e105404. doi: 10.1371/journal.pone.0105404. eCollection 2014. PubMed PMID: 25144237; PubMed Central PMCID: PMC4140777. 2: Wu PF, Chang LS, Kao YL, Wang KT. Beta-Bungarotoxin induction of neurite outgrowth in NB41A3 cells. Toxicon. 2008 Aug 1;52(2):354-60. doi: 10.1016/j.toxicon.2008.06.009. Epub 2008 Jun 21. PubMed PMID: 18619988. 3: Ganchrow D, Ganchrow J, Witt M, Arki-Burstyn E. The effect of beta-bungarotoxin, or geniculate ganglion lesion on taste bud development in the chick embryo. Histochem Cell Biol. 2006 Oct;126(4):419-35. Epub 2006 May 31. PubMed PMID: 16604348. |
| PubChem Compound | 57369551 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume